2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C17H18N4O/c22-17-20-11-4-3-9-16(20)18-21(17)13-12-19-10-5-7-14-6-1-2-8-15(14)19/h1-4,6,8-9,11H,5,7,10,12-13H2
• InChI Key: YQIYMFAZNIHTFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CCN3C(=O)N4C=CC=CC4=N3
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one, also known as DQPT, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of triazolopyridine compounds and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins involved in various cellular processes. It has been shown to inhibit the activity of protein kinase CK2, which is involved in cell proliferation and survival. 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has also been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in lab experiments is its relatively simple synthesis method. 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one is also stable and can be easily stored for extended periods of time. However, one limitation of using 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one. One area of research is the development of new derivatives of 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one and its potential targets in various cellular processes. Additionally, further studies are needed to determine the potential therapeutic applications of 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one involves a series of chemical reactions that result in the formation of the triazolopyridine ring system. The starting material for the synthesis is 2-aminopyridine, which is reacted with acetic anhydride to form the corresponding N-acetyl derivative. This intermediate is then reacted with hydrazine hydrate to form the hydrazide derivative. The hydrazide is then reacted with 3,4-dihydroquinoline-2-carboxylic acid in the presence of a coupling reagent to form the final product, 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one.

Scientific Research Applications

2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied as a potential lead compound for the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease. 2-[2-(3,4-dihydro-2H-quinolin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.